ethyl 5-[(benzylamino)carbonyl]-1H-imidazole-4-carboxylate

• IUPAC Name: ethyl 4-(benzylcarbamoyl)-1H-imidazole-5-carboxylate
• InChI: InChI=1S/C14H15N3O3/c1-2-20-14(19)12-11(16-9-17-12)13(18)15-8-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H,15,18)(H,16,17)
• InChI Key: QWGMBIBRDHIPPE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=CN1)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol

Description

Ethyl 5-[(benzylamino)carbonyl]-1H-imidazole-4-carboxylate, also known as EBCI, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

The mechanism of action of ethyl 5-[(benzylamino)carbonyl]-1H-imidazole-4-carboxylate involves its ability to bind to specific sites on enzymes and disrupt their activity. This compound has been shown to bind to the active site of carbonic anhydrase, inhibiting its activity and potentially leading to the development of new drugs for the treatment of conditions such as glaucoma and epilepsy.
Biochemical and Physiological Effects:
ethyl 5-[(benzylamino)carbonyl]-1H-imidazole-4-carboxylate has been shown to have a range of biochemical and physiological effects, including the inhibition of enzyme activity, the disruption of protein-protein interactions, and the modulation of neurotransmitter release. These effects make ethyl 5-[(benzylamino)carbonyl]-1H-imidazole-4-carboxylate a valuable tool for researchers studying a range of biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 5-[(benzylamino)carbonyl]-1H-imidazole-4-carboxylate in lab experiments is its ability to selectively target specific enzymes and proteins, making it a valuable tool for drug discovery and other research applications. However, there are also limitations to the use of ethyl 5-[(benzylamino)carbonyl]-1H-imidazole-4-carboxylate, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research involving ethyl 5-[(benzylamino)carbonyl]-1H-imidazole-4-carboxylate, including the development of new drugs for the treatment of a range of conditions, the study of protein-protein interactions and their role in disease, and the exploration of ethyl 5-[(benzylamino)carbonyl]-1H-imidazole-4-carboxylate's potential as a tool for studying the brain and nervous system. As research in this area continues to progress, it is likely that new applications for ethyl 5-[(benzylamino)carbonyl]-1H-imidazole-4-carboxylate will be discovered, further expanding our understanding of this valuable compound.

Synthesis Methods

The synthesis of ethyl 5-[(benzylamino)carbonyl]-1H-imidazole-4-carboxylate involves a multistep process that starts with the reaction of benzylamine with ethyl glycinate to form the intermediate compound N-benzyl-N-ethylglycine. This intermediate is then reacted with imidazole-4-carboxylic acid to yield the final product, ethyl 5-[(benzylamino)carbonyl]-1H-imidazole-4-carboxylate.

Scientific Research Applications

Ethyl 5-[(benzylamino)carbonyl]-1H-imidazole-4-carboxylate has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and drug discovery. This compound has been shown to have activity against a range of enzymes, including carbonic anhydrase and acetylcholinesterase, making it a potentially valuable tool for drug discovery.